Cas no 893447-45-5 (2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine)

• Product Name: 2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine
• CAS No: 893447-45-5
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD11212380
• CID: 4297501
• PubChem ID: 43163676
• Update Time: 2025-05-20

2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2-chloro-6-fluoro-N-methyl-
• [2-(2-chloro-6-fluorophenyl)ethyl](methyl)amine
• 2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine
• AKOS009344109
• 893447-45-5
• SCHEMBL13298068
• EN300-869132

• MDL： MFCD11212380
• Inchi： 1S/C9H11ClFN/c1-12-6-5-7-8(10)3-2-4-9(7)11/h2-4,12H,5-6H2,1H3
• InChI Key： DUSHECFRVQITQU-UHFFFAOYSA-N
• SMILES： C1(CCNC)=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 187.0564052Da
• Monoisotopic Mass: 187.0564052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine

Introduction to 2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine (CAS No. 893447-45-5)

2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 893447-45-5, has garnered attention due to its unique structural and chemical properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents in its aromatic ring enhances its reactivity, making it a versatile building block for drug discovery programs.

The compound's molecular structure, featuring an ethyl chain linked to a methylamine group, contributes to its potential utility in the development of novel therapeutic agents. The combination of these functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. In recent years, there has been growing interest in exploring the pharmacological potential of such derivatives, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved bioavailability. The incorporation of a fluoro group at the 6-position of the phenyl ring in 2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine is particularly noteworthy, as it can influence both the electronic and steric properties of the molecule. This feature has been exploited in the design of new drug candidates that exhibit improved binding affinity and selectivity towards target enzymes and receptors.

In addition to its role as a synthetic intermediate, 893447-45-5 has been investigated for its potential role in modulating biological pathways associated with neurodegenerative diseases. Preliminary research suggests that derivatives of this compound may interact with specific neurotransmitter systems, offering a promising avenue for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The chloro substituent at the 2-position further enhances its potential as a pharmacophore by increasing lipophilicity and facilitating membrane penetration.

The synthesis of 2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by reduction steps to introduce the amine functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired aromatic core with high efficiency.

The compound's stability under various storage conditions is another critical factor that makes it suitable for industrial applications. Proper handling and storage protocols must be followed to maintain its integrity, especially when used in sensitive pharmaceutical formulations. Researchers have reported that storing CAS No. 893447-45-5 under inert atmospheres at controlled temperatures significantly extends its shelf life.

From an industrial perspective, the demand for high-purity intermediates like 2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine continues to grow as pharmaceutical companies strive to develop innovative therapies with minimal side effects. Manufacturers must adhere to stringent quality control measures to ensure that each batch meets the required specifications for downstream applications. This includes rigorous testing for impurities and contaminants that could affect the final drug product's efficacy and safety.

The environmental impact of producing and using such compounds is also a consideration in modern drug development. Efforts are being made to optimize synthetic pathways to reduce waste generation and minimize hazardous byproducts. Green chemistry principles are being increasingly adopted, with researchers exploring solvent-free reactions and catalytic methods that enhance sustainability without compromising yield or purity.

In conclusion, 2-(2-chloro-6-fluorophenyl)ethyl(methyl)amine (CAS No. 893447-45-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile intermediate continues to drive innovation in drug discovery, particularly in addressing complex diseases affecting human health. As research progresses, further insights into its pharmacological properties will likely emerge, paving the way for new treatments that improve patient outcomes worldwide.